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Compound of Interest

Compound Name: Urea

Cat. No.: B10753951 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals who handle urea. The following procedural guidance outlines

the necessary personal protective equipment (PPE), safe operational plans, and disposal

methods to ensure a secure laboratory environment.

Hazard Identification and Exposure Limits
Urea, in its solid form, is generally considered a low-hazard chemical. However, the dust can

cause irritation to the eyes, skin, and respiratory tract.[1] Prolonged or repeated skin contact

may lead to dermatitis.[1] While urea does not have a specific Permissible Exposure Limit

(PEL) established by OSHA, it is classified as "Particulates Not Otherwise Regulated" (PNOR)

or nuisance dust.[2][3][4][5] Adherence to the established exposure limits for nuisance dust is

critical to ensure safety.

Occupational Exposure Limits for Urea Dust (as Nuisance Dust)

Regulatory Body Exposure Limit
Time-Weighted Average
(TWA)

OSHA (PEL) 15 mg/m³ 8-hour TWA (Total Dust)

ACGIH (TLV) 10 mg/m³ 8-hour TWA (Inhalable Dust)

AIHA (WEEL) 10 mg/m³
8-hour TWA (Inhalable Dust)[1]

[3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10753951?utm_src=pdf-interest
https://www.benchchem.com/product/b10753951?utm_src=pdf-body
https://www.benchchem.com/product/b10753951?utm_src=pdf-body
https://www.swancorp.com.au/wp-content/uploads/2015/05/SDS-UREA-EXP-01.01.2018.pdf
https://www.swancorp.com.au/wp-content/uploads/2015/05/SDS-UREA-EXP-01.01.2018.pdf
https://www.benchchem.com/product/b10753951?utm_src=pdf-body
http://www.emrtc.nmt.edu/files/safetySecurity/SafetyDataSheets/1132%20Urea_Feed.pdf
https://documentation.oci-global.com/wp-content/uploads/2022/06/Fertiglobe-Safety-Data-Sheet-Granular-Urea-46.pdf
https://www.agricocanada.com/wp-content/uploads/2016/09/agric-102-SDS_Urea.pdf
https://www.ncmissouri.edu/consumerinfo/wp-content/uploads/sites/26/2016/12/Urea4600-msds.pdf
https://www.benchchem.com/product/b10753951?utm_src=pdf-body
https://www.swancorp.com.au/wp-content/uploads/2015/05/SDS-UREA-EXP-01.01.2018.pdf
https://documentation.oci-global.com/wp-content/uploads/2022/06/Fertiglobe-Safety-Data-Sheet-Granular-Urea-46.pdf
https://www.ncmissouri.edu/consumerinfo/wp-content/uploads/sites/26/2016/12/Urea4600-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure risk. The required equipment

depends on the scale and nature of the work being performed.

Recommended Personal Protective Equipment for Handling Urea

Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Handli

ng Small

Amounts of Solid

Urea

Safety glasses

with side

shields[3]

Nitrile gloves[6]
Standard lab

coat[6]

Not generally

required if

handled in a

well-ventilated

area without

significant dust

generation.

Large-Scale

Handling of Solid

Urea or Potential

for Dusting

Chemical safety

goggles[2][6]
Nitrile gloves[6]

Fully-buttoned

lab coat[6]

NIOSH-approved

N95 or P100

dust

mask/respirator.

[3][5]

Preparing or

Handling Urea

Solutions

Safety glasses or

chemical safety

goggles[2]

Nitrile gloves[6] Lab coat[6]
Not generally

required.

Note: Always consult the manufacturer's safety data sheet (SDS) and your institution's specific

safety guidelines before handling any chemical.

Standard Operating Procedure for Urea
This section provides a step-by-step guide for the safe handling, use, and disposal of urea in a

laboratory setting.

3.1. Preparation and Handling
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Designated Area: Conduct all work with urea in a designated, well-ventilated area.[1] For

procedures likely to generate dust, use a chemical fume hood or an area with local exhaust

ventilation.[5][6]

PPE Inspection: Before starting, inspect all PPE for damage and ensure it is appropriate for

the task.

Weighing: When weighing solid urea, use a scoop or spatula to minimize dust generation.[2]

Avoid pouring directly from a large container.

Solution Preparation: When preparing solutions, add urea to the solvent slowly to avoid

splashing.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[6][7] Do not eat, drink, or smoke in areas where urea is handled.[3]

3.2. Storage

Container: Store urea in a tightly closed, clearly labeled container.[6][8]

Conditions: Keep the storage area cool, dry, and well-ventilated.[3][6] Protect from moisture

as urea is hygroscopic.[8]

Incompatibilities: Store away from strong oxidizing agents, nitrates, hypochlorites, and nitric

acid.[1][4]

3.3. Spill and Emergency Procedures

Minor Dry Spill:

Ensure proper PPE is worn.

Carefully sweep or vacuum the spilled solid.[1] Avoid generating dust.

Place the collected material into a sealed, labeled container for waste disposal.[6]

Clean the spill area with water.
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Minor Liquid Spill (Urea Solution):

Absorb the spill with an inert material (e.g., sand, vermiculite).

Place the absorbent material into a sealed, labeled container for waste disposal.

Clean the spill area with water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][6] Seek medical attention if irritation

persists.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

[3] If skin irritation develops, seek medical attention.

3.4. Disposal Plan

Waste Identification: Urea is generally not considered hazardous waste. However, disposal

regulations can vary. Always consult your institution's Environmental Health & Safety (EH&S)

office and local regulations.[7][8][9]

Waste Collection: Collect excess solid urea and materials used for spill cleanup in a

compatible, sealed, and clearly labeled waste container.[6]

Disposal Request: When the container is full, follow your institution's procedures for chemical

waste pickup.[6][10] Do not dispose of solid urea in the regular trash or pour concentrated

solutions down the drain unless permitted by local guidelines.[10]

Workflow for Safe Handling and Disposal of Urea
The following diagram illustrates the key decision points and procedural flow for safely working

with urea in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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